Cas no 64126-79-0 (4-ethoxy-1,3-benzothiazole)

• Product Name: 4-ethoxy-1,3-benzothiazole
• CAS No: 64126-79-0
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 500074
• PubChem ID: 22218898
• Update Time: 2025-04-19

4-ethoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,4-ethoxy-
• 4-Ethoxybenzothiazole
• 4-ethoxy-1,3-benzothiazole
• Benzothiazole, 4-ethoxy- (9CI)
• WQJKBLBBLUDZEW-UHFFFAOYSA-N
• 64126-79-0
• 4-ethoxy-benzothiazole
• 4-Ethoxybenzo[d]thiazole
• CS-0454628
• SCHEMBL927638
• Benzothiazole, 4-ethoxy-
• DB-325988

• Inchi： 1S/C9H9NOS/c1-2-11-7-4-3-5-8-9(7)10-6-12-8/h3-6H,2H2,1H3
• InChI Key： WQJKBLBBLUDZEW-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1C=CC=C2OCC

Computed Properties

• Exact Mass: 179.04057
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 288.3±13.0 °C(Predicted)
• PSA: 22.12